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Introduction
This application note provides a detailed protocol for the detection and quantification of RNA

Binding Motif Protein 17 (RBM17), also known as Splicing Factor 45 (SPF45), using Western

blot analysis after treatment of cells with MBM-17S. RBM17 is a crucial component of the

spliceosome machinery, playing a significant role in pre-mRNA splicing.[1] Dysregulation of

RBM17 has been implicated in various pathologies, including cancer, where it can influence

alternative splicing of genes involved in critical cellular processes such as apoptosis.[1] MBM-
17S has been identified as a compound that targets RBM17, making it a valuable tool for

studying the protein's function and for potential therapeutic development.[1] This protocol is

designed to guide researchers in accurately assessing the effects of MBM-17S on RBM17

expression levels in a cellular context.

Principle
Western blotting is a widely used technique to detect specific proteins in a sample. In this

protocol, cells are treated with MBM-17S, and total protein is extracted. The protein lysates are

then separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-
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PAGE). Following separation, the proteins are transferred to a membrane, which is then

incubated with a primary antibody specific to RBM17. A secondary antibody conjugated to an

enzyme is then used to detect the primary antibody. The addition of a chemiluminescent

substrate allows for the visualization and quantification of the RBM17 protein.

Data Presentation
The following table presents hypothetical quantitative data from a Western blot experiment

designed to assess the effect of MBM-17S on RBM17 protein levels. The data should be

interpreted as an example of how to present experimental results.

Treatment Group
MBM-17S
Concentration (µM)

RBM17 Protein
Level (Normalized
to Loading Control)

Standard Deviation

Vehicle Control 0 1.00 ± 0.08

MBM-17S 1 0.75 ± 0.06

MBM-17S 5 0.42 ± 0.05

MBM-17S 10 0.21 ± 0.03

This table summarizes the dose-dependent effect of MBM-17S on RBM17 protein expression.

Experimental Protocols
Materials and Reagents

Cell line of interest (e.g., HeLa, HEK293T)

Cell culture medium and supplements

MBM-17S (ensure purity and proper storage)

Dimethyl sulfoxide (DMSO, as a vehicle for MBM-17S)

Phosphate-buffered saline (PBS)

RIPA lysis buffer with protease and phosphatase inhibitors
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BCA protein assay kit

Laemmli sample buffer (4x)

SDS-PAGE gels (e.g., 4-12% Bis-Tris)

SDS-PAGE running buffer

Transfer buffer

Polyvinylidene difluoride (PVDF) or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with

0.1% Tween-20, TBST)

Primary antibody: Anti-RBM17 antibody (ensure validation for Western blot)

Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

Chemiluminescent substrate (ECL)

Loading control antibody (e.g., anti-GAPDH, anti-β-actin)

Cell Treatment
Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of

harvest.

MBM-17S Preparation: Prepare a stock solution of MBM-17S in DMSO. Further dilute the

stock solution in cell culture medium to achieve the desired final concentrations. Include a

vehicle-only control (DMSO).

Treatment: Aspirate the old medium from the cells and replace it with the medium containing

the different concentrations of MBM-17S or the vehicle control.

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours) at

37°C in a humidified incubator with 5% CO2.
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Protein Extraction
Cell Lysis: After treatment, wash the cells twice with ice-cold PBS. Add an appropriate

volume of ice-cold RIPA buffer with inhibitors to each plate.

Harvesting: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing.

Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

Supernatant Collection: Carefully transfer the supernatant (containing the soluble proteins) to

a new pre-chilled tube.

Protein Quantification and Sample Preparation
Quantification: Determine the protein concentration of each lysate using a BCA protein assay

according to the manufacturer's instructions.

Sample Preparation: Based on the protein concentrations, normalize the samples to have

equal amounts of protein (e.g., 20-30 µg per lane). Add the appropriate volume of 4x

Laemmli sample buffer to each lysate.

Denaturation: Boil the samples at 95-100°C for 5-10 minutes.

Western Blotting
SDS-PAGE: Load the denatured protein samples into the wells of an SDS-PAGE gel. Include

a protein ladder to determine molecular weights. Run the gel according to the manufacturer's

recommendations.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane using a wet or semi-dry transfer system.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with

gentle agitation to prevent non-specific antibody binding.
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Primary Antibody Incubation: Incubate the membrane with the primary anti-RBM17 antibody

diluted in blocking buffer overnight at 4°C with gentle agitation.

Washing: Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated

secondary antibody diluted in blocking buffer for 1 hour at room temperature with gentle

agitation.

Washing: Wash the membrane three times for 10 minutes each with TBST.

Detection: Prepare the chemiluminescent substrate according to the manufacturer's

instructions and incubate it with the membrane.

Imaging: Capture the chemiluminescent signal using a digital imaging system.

Stripping and Re-probing (Optional): The membrane can be stripped of the antibodies and

re-probed with a loading control antibody to ensure equal protein loading.

Visualizations

Cell Culture & Treatment Protein Extraction Western Blot Data Analysis

Seed Cells Treat with MBM-17S Lyse Cells Quantify Protein SDS-PAGE Transfer to Membrane Blocking Primary Ab (anti-RBM17) Secondary Ab (HRP) Chemiluminescent Detection Image Acquisition Quantification & Normalization

Click to download full resolution via product page

Caption: Experimental workflow for Western blot analysis of RBM17 after MBM-17S treatment.
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Caption: Simplified signaling pathway of RBM17 modulation by MBM-17S and its effect on

apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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